Cas no 94021-42-8 (Propanoic acid,2-methyl-, 2-(5-methyl-4-thiazolyl)ethyl ester)

Propanoic acid,2-methyl-, 2-(5-methyl-4-thiazolyl)ethyl ester structure
94021-42-8 structure
Product Name:Propanoic acid,2-methyl-, 2-(5-methyl-4-thiazolyl)ethyl ester
CAS No:94021-42-8
MF:C10H15NO2S
MW:213.29660153389
CID:803783
PubChem ID:3023273
Update Time:2025-04-19

Propanoic acid,2-methyl-, 2-(5-methyl-4-thiazolyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-methyl-, 2-(5-methyl-4-thiazolyl)ethyl ester
    • 2-(5-methyl-1,3-thiazol-4-yl)ethyl 2-methylpropanoate
    • 4-METHYL-5-THIAZOLEETHANOL ISOBUTYRATE
    • SCHEMBL3505544
    • Q27280858
    • 94021-42-8
    • UNII-IQX01OU9UR
    • 2-(5-methylthiazol-4-yl)ethylisobutyrate
    • DTXSID80869172
    • Propanoic acid, 2-methyl-, 2-(5-methyl-4-thiazolyl)ethyl ester
    • AKOS015951105
    • 2-(5-Methyl-4-thiazolyl)ethyl isobutyrate
    • IQX01OU9UR
    • EINECS 301-437-2
    • NS00065005
    • 2-(5-Methylthiazol-4-yl)ethyl isobutyrate
    • Inchi: 1S/C10H15NO2S/c1-7(2)10(12)13-5-4-9-8(3)14-6-11-9/h6-7H,4-5H2,1-3H3
    • InChI Key: KMEDDQQKAPHCLF-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1C)CCOC(C(C)C)=O

Computed Properties

  • Exact Mass: 213.08234989g/mol
  • Monoisotopic Mass: 213.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.116
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD